Cas no 120723-06-0 (methyl 1H-1,2,3-benzotriazole-4-carboxylate)
120723-06-0 structure
Product Name:methyl 1H-1,2,3-benzotriazole-4-carboxylate
CAS No:120723-06-0
MF:C8H7N3O2
MW:177.160081148148
MDL:MFCD09749676
CID:104930
PubChem ID:14534406
Update Time:2025-04-18
methyl 1H-1,2,3-benzotriazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazole-7-carboxylicacid, methyl ester
- 1H-BENZOTRIAZOLE-4-CARBOXYLIC ACID METHYL ESTER
- methyl 1H-1,2,3-benzotriazole-7-carboxylate
- methyl 2H-benzotriazole-4-carboxylate
- 3H-benzotriazole-4-carboxylic acid methyl ester
- methyl 1H-1,2,3-benzotriazole-4-carboxylate
- 1H-Benzotriazolecarboxylic acid, methyl ester
- DSQFYUWSAZEJBL-UHFFFAOYSA-N
- F74994
- AKOS005254830
- EN300-219465
- DTXSID00561383
- 120723-06-0
- Methyl 1H-benzo[d][1,2,3]triazole-7-carboxylate
- SCHEMBL717583
- Methyl1H-benzo[d][1,2,3]triazole-7-carboxylate
- Methyl 1H-benzo[d][1,2,3]triazole-4-carboxylate
- 4-carbomethoxybenzotriazole
- MFCD09749676
-
- MDL: MFCD09749676
- Inchi: 1S/C8H7N3O2/c1-13-8(12)5-3-2-4-6-7(5)10-11-9-6/h2-4H,1H3,(H,9,10,11)
- InChI Key: DSQFYUWSAZEJBL-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC2C1=NNN=2)=O
Computed Properties
- Exact Mass: 177.05400
- Monoisotopic Mass: 177.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 413.6±18.0 °C at 760 mmHg
- Flash Point: 203.9±21.2 °C
- Refractive Index: 1.658
- PSA: 67.87000
- LogP: 0.74450
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
methyl 1H-1,2,3-benzotriazole-4-carboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl 1H-1,2,3-benzotriazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB424853-1 g |
Methyl 1H-1,2,3-benzotriazole-4-carboxylate; 95% |
120723-06-0 | 1 g |
€751.00 | 2023-07-18 | ||
| Chemenu | CM338296-1g |
Methyl 1h-1,2,3-benzotriazole-4-carboxylate |
120723-06-0 | 95%+ | 1g |
$627 | 2023-01-10 | |
| eNovation Chemicals LLC | D570305-1g |
1H-Benzotriazole-4-carboxylic acid methyl ester |
120723-06-0 | 95% | 1g |
$780 | 2024-08-03 | |
| Chemenu | CM338296-1g |
Methyl 1h-1,2,3-benzotriazole-4-carboxylate |
120723-06-0 | 95%+ | 1g |
$951 | 2021-08-18 | |
| Enamine | EN300-219465-0.05g |
methyl 1H-1,2,3-benzotriazole-4-carboxylate |
120723-06-0 | 95% | 0.05g |
$61.0 | 2023-09-16 | |
| Enamine | EN300-219465-0.1g |
methyl 1H-1,2,3-benzotriazole-4-carboxylate |
120723-06-0 | 95% | 0.1g |
$91.0 | 2023-09-16 | |
| Enamine | EN300-219465-0.25g |
methyl 1H-1,2,3-benzotriazole-4-carboxylate |
120723-06-0 | 95% | 0.25g |
$130.0 | 2023-09-16 | |
| Enamine | EN300-219465-0.5g |
methyl 1H-1,2,3-benzotriazole-4-carboxylate |
120723-06-0 | 95% | 0.5g |
$205.0 | 2023-09-16 | |
| Enamine | EN300-219465-1.0g |
methyl 1H-1,2,3-benzotriazole-4-carboxylate |
120723-06-0 | 95% | 1g |
$262.0 | 2023-05-31 | |
| Enamine | EN300-219465-2.5g |
methyl 1H-1,2,3-benzotriazole-4-carboxylate |
120723-06-0 | 95% | 2.5g |
$598.0 | 2023-09-16 |
methyl 1H-1,2,3-benzotriazole-4-carboxylate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
120723-06-0 (methyl 1H-1,2,3-benzotriazole-4-carboxylate) Related Products
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- 1149384-47-3(7-methyl-1H-benzotriazole-6-carboxylic acid)
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- 1132638-93-7(7-methyl-1H-Benzotriazole-5-carboxylic acid methyl ester)
- 120778-07-6(1H-Benzotriazole-6-carboxylic acid, 2-methylpropyl ester)
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